Cas no 451-28-5 (2-(4-fluorophenyl)formamidopropanoic acid)

• Product Name: 2-(4-fluorophenyl)formamidopropanoic acid
• CAS No: 451-28-5
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• MDL: MFCD00706946
• CID: 3048524
• PubChem ID: 2787610
• Update Time: 2025-04-23

2-(4-fluorophenyl)formamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-benzoylamino)-propionic acid
• 2-(4-fluorobenzamido)propanoic acid
• 2-(4-Fluorobenzoyl)aminopropionic acid
• 2-[(4-fluorophenyl)carbonylamino]propanoic acid
• BAS 00570602
• N-(4-Fluorobenzoyl)alanine
• Oprea1_265079
• Oprea1_094914
• HMS1679A04
• SBB004604
• STL140543
• N-[(4-fluorophenyl)carbonyl]alanine
• AK189655
• 2-[(4-fluorobenzoyl)amino]propanoic acid
• 2-[(4-fluorophenyl)
• SY078968
• MFCD00706946
• AKOS000124702
• 2-(4-fluorobenzoyl)aminopropionic acid, AldrichCPR
• 2-[(4-fluorophenyl)formamido]propanoic acid
• C75223
• AKOS016040276
• ALBB-019764
• BRD-A51205798-001-02-2
• N-(4-Fluorobenzoyl)-DL-alanine
• SCHEMBL3995344
• DS-10010
• 2-(4-fluorobenzamido)propanoicacid
• F1130-0019
• 451-28-5
• N-(4-FluorobenZoyl)alanine (BZ(4-F)-DL-Ala-OH)
• CS-0154981
• 2-(4-fluorophenyl)formamidopropanoic acid

• MDL： MFCD00706946
• Inchi： 1S/C10H10FNO3/c1-6(10(14)15)12-9(13)7-2-4-8(11)5-3-7/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： RICKYTLEGMVQTI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 1.3

2-(4-fluorophenyl)formamidopropanoic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(4-fluorophenyl)formamidopropanoic acid

2-(4-Fluorobenzamido)propanoic Acid: A Comprehensive Overview

2-(4-Fluorobenzamido)propanoic acid (CAS No: 451-28-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a building block in organic synthesis. In this article, we delve into the properties, synthesis, applications, and recent advancements related to 2-(4-Fluorobenzamido)propanoic acid, providing a comprehensive understanding of its significance in contemporary research.

The molecular structure of 2-(4-Fluorobenzamido)propanoic acid comprises a propanoic acid backbone with a substituted benzamide group. The presence of the fluorine atom at the para position of the benzene ring introduces electronic effects that can influence the compound's reactivity and biological activity. This structural feature makes it a versatile molecule for exploring various chemical transformations and bioactive properties.

Recent studies have highlighted the potential of 2-(4-Fluorobenzamido)propanoic acid as a precursor in the synthesis of bioactive compounds. Researchers have employed this compound to develop novel inhibitors for enzyme targets, such as kinases and proteases, which are implicated in various diseases including cancer and neurodegenerative disorders. The ability to modify the substituents on the benzene ring further enhances its utility in drug design.

In terms of synthesis, 2-(4-Fluorobenzamido)propanoic acid can be prepared through several routes, including nucleophilic substitution and amide coupling reactions. These methods have been optimized to improve yield and purity, making it accessible for large-scale production. The use of environmentally friendly catalysts and solvents has also been explored to align with green chemistry principles.

The applications of 2-(4-Fluorobenzamido)propanoic acid extend beyond pharmaceuticals. It has been utilized in agrochemicals as a component in herbicides and fungicides due to its ability to modulate plant growth regulators. Additionally, this compound serves as a valuable reagent in organic synthesis, enabling the construction of complex molecules with high precision.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and interaction profiles of 2-(4-Fluorobenzamido)propanoic acid. Molecular docking studies have revealed its binding affinities towards specific protein targets, guiding rational drug design efforts. Furthermore, spectroscopic analyses have elucidated its conformational dynamics, which are crucial for understanding its biological activity.

In conclusion, 2-(4-Fluorobenzamido)propanoic acid (CAS No: 451-28-5) stands as a pivotal molecule in modern chemical research. Its structural versatility, coupled with recent scientific breakthroughs, positions it as a key player in drug discovery and material science. As research continues to uncover new dimensions of its potential, this compound is poised to make significant contributions to various industries in the foreseeable future.